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Compound of Interest

Compound Name: 4-Methyl-imidazole-d3

Cat. No.: B587968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 4-Methyl-imidazole-d3 (4-(trideuteriomethyl)-1H-imidazole), a crucial labeled internal

standard for the quantitative analysis of 4-methylimidazole in various matrices. This document

outlines a probable synthetic route, detailed characterization methods, and presents key data

in a structured format for ease of reference.

Introduction
4-Methyl-imidazole-d3 is the deuterated analogue of 4-methylimidazole, a compound of

interest in food safety, environmental analysis, and pharmaceutical research. Due to its isotopic

labeling, it serves as an ideal internal standard for mass spectrometry-based quantification

methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS), enabling accurate and precise measurement of

its non-deuterated counterpart.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methyl-imidazole-d3 is presented in

Table 1.
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Property Value Reference

Chemical Formula C₄H₃D₃N₂ [1]

Molecular Weight 85.12 g/mol [1][2]

Appearance
Colorless to slightly yellow

liquid or powder
[2]

Melting Point 46-48 °C [3]

Boiling Point 263 °C (for non-deuterated) [3]

Solubility

Soluble in organic solvents

such as ethanol and

dimethylformamide; sparingly

soluble in water.

Isotopic Purity Typically ≥98 atom % D [2]

Synthesis of 4-Methyl-imidazole-d3
The synthesis of 4-Methyl-imidazole-d3 is typically achieved through hydrogen-deuterium

(H/D) exchange on the methyl group of 4-methylimidazole. A plausible and commonly

employed method involves the use of a deuterated solvent and a base catalyst.

Synthetic Workflow
The overall workflow for the synthesis and purification of 4-Methyl-imidazole-d3 is depicted in

the following diagram.
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Synthesis Work-up & Purification Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b587968?utm_src=pdf-body-img
https://www.benchchem.com/product/b587968?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. clearsynth.com [clearsynth.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. 4-Methylimidazole - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Synthesis and Characterization of 4-Methyl-imidazole-
d3: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587968#synthesis-and-characterization-of-4-methyl-
imidazole-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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